Cas no 2353409-72-8 (N-(DBCO-PEG4)-N-Biotin-PEG4-NHS)

N-(DBCO-PEG4)-N-Biotin-PEG4-NHS is a heterobifunctional crosslinker designed for precise bioconjugation applications. The compound features a dibenzocyclooctyne (DBCO) group for strain-promoted azide-alkyne cycloaddition (SPAAC) and an NHS ester for efficient amine coupling, enabling orthogonal labeling strategies. The inclusion of two tetraethylene glycol (PEG4) spacers enhances solubility and reduces steric hindrance, improving reaction efficiency. The biotin moiety allows for subsequent affinity purification or detection via streptavidin-based systems. This reagent is particularly useful for site-specific protein modification, antibody-drug conjugates, and biomaterial functionalization, offering high selectivity and minimal interference with biological activity. Its stability in aqueous buffers makes it suitable for diverse bioconjugation workflows.
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS structure
2353409-72-8 structure
Product Name:N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
CAS No:2353409-72-8
MF:C54H74N6O16S
MW:1095.2609744072
CID:5038123
PubChem ID:137334035
Update Time:2025-10-29

N-(DBCO-PEG4)-N-Biotin-PEG4-NHS Chemical and Physical Properties

Names and Identifiers

    • N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
    • BP-24234
    • 2353409-72-8
    • AKOS040743662
    • HY-140582
    • CS-0115096
    • DA-65803
    • 2,5-dioxopyrrolidin-1-yl 1-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-[14-(4-{2-azatricyclo[10.4.0.0,hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-4-oxobutanamido)-3,6,9,12-tetraoxatetradecan-1-yl]pentanamido}-3,6,9,12-tetraoxape
    • Inchi: 1S/C54H74N6O16S/c61-47(15-16-49(63)59-39-43-9-2-1-7-41(43)13-14-42-8-3-4-10-45(42)59)55-20-24-69-28-32-73-36-38-75-34-30-71-26-22-58(48(62)12-6-5-11-46-53-44(40-77-46)56-54(67)57-53)21-25-70-29-33-74-37-35-72-31-27-68-23-19-52(66)76-60-50(64)17-18-51(60)65/h1-4,7-10,44,46,53H,5-6,11-12,15-40H2,(H,55,61)(H2,56,57,67)/t44-,46-,53-/m0/s1
    • InChI Key: WGXIBGJQQHWGKY-XVESOEPISA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(N(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)CCOCCOCCOCCOCCNC(CCC(N1C3C=CC=CC=3C#CC3C=CC=CC=3C1)=O)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 1094.48820147g/mol
  • Monoisotopic Mass: 1094.48820147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 40
  • Complexity: 1910
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 274

N-(DBCO-PEG4)-N-Biotin-PEG4-NHS Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
BPB-5-1mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 >95.00%
1mg
¥1100.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BPB-5-5mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 >95.00%
5mg
¥2900.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BPB-5-10mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 >95.00%
10mg
¥5200.0 2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N933404-100mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 97%
100mg
¥7,290.00 2022-09-01
Chemenu
CM340373-100mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 95%+
100mg
$999 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1185736-1mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 97%
1mg
¥2442 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1185736-5mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 97%
5mg
¥6458 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1185736-10mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 97%
10mg
¥11586 2023-04-14
A2B Chem LLC
AZ98027-5mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 ≥95%
5mg
$551.00 2024-04-20
A2B Chem LLC
AZ98027-10mg
N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
2353409-72-8 ≥95%
10mg
$928.00 2024-04-20

Additional information on N-(DBCO-PEG4)-N-Biotin-PEG4-NHS

Professional Introduction to N-(DBCO-PEG4)-N-Biotin-PEG4-NHS and CAS No. 2353409-72-8

N-(DBCO-PEG4)-N-Biotin-PEG4-NHS is a sophisticated molecular construct that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by the CAS number 2353409-72-8, represents a novel fusion protein tag designed for enhanced biotechnological applications. The name itself encodes critical structural and functional information, with each segment contributing to its unique utility in molecular tagging and bioconjugation processes.

The core components of this compound include DBCO (7-Amino-4-methylcoumarin-3-carboxylic acid), which serves as a cleavable linker, and Biotin, a highly affinity-binding molecule that facilitates specific interactions with avidin-based systems. The inclusion of PEG4 (Polyethylene glycol with four ethylene oxide units) units in both the N-terminal and C-terminal regions introduces hydrophilicity and steric bulk, enhancing solubility and reducing non-specific binding. The terminal NHS (N-Hydroxysuccinimide) group provides an active ester functionality, enabling facile conjugation to various biomolecules.

In recent years, the demand for advanced molecular tagging tools has surged, driven by the need for precise manipulation and analysis of biomolecules in complex biological systems. N-(DBCO-PEG4)-N-Biotin-PEG4-NHS stands out as a versatile tool due to its multifaceted design. The DBCO linker allows for post-conjugation cleavage under mild acidic conditions, providing researchers with the flexibility to isolate tagged proteins or peptides from their ligands. This feature is particularly valuable in proteomics and peptidomics studies, where the removal of the tag without affecting the target molecule's integrity is crucial.

The Biotin moiety is a cornerstone in many biochemical assays, including Western blotting, ELISA, and immunoassays. Its high affinity for avidin and streptavidin has made it an indispensable tool for protein purification, detection, and localization studies. By incorporating Biotin into the construct, researchers can exploit these interactions to develop highly sensitive and specific detection methods. Moreover, the PEG4 units contribute to steric hindrance, reducing background noise by minimizing non-specific adsorption to surfaces or other biomolecules.

The NHS group at the C-terminal offers another layer of functionality by enabling amine-reactive conjugations. This allows for the facile attachment of antibodies, fluorescent dyes, or other functional molecules through amine-based chemistry. Such modifications are essential for developing novel diagnostic tools and therapeutic agents where precise molecular assembly is paramount.

Recent advancements in biotechnology have highlighted the importance of such multifunctional tags in drug discovery and development. For instance, N-(DBCO-PEG4)-N-Biotin-PEG4-NHS has been employed in the development of targeted drug delivery systems, where its ability to conjugate with antibodies or peptides enhances specificity and reduces off-target effects. Additionally, its use in biosensors has enabled real-time monitoring of biological processes with high fidelity.

The compound's design also aligns with emerging trends in synthetic biology, where modular constructs are engineered to perform multiple functions within a single molecule. The integration of DBCO, Biotin, PEG4, and NHS into N-(DBCO-PEG4)-N-Biotin-PEG4-NHS exemplifies this approach by providing a comprehensive toolkit for molecular manipulation. This modularity not only simplifies experimental design but also opens new avenues for innovation in bioconjugation chemistry.

In conclusion, N-(DBCO-PEG4)-N-Biotin-PEG4-NHS represents a cutting-edge solution for researchers seeking advanced molecular tagging capabilities. Its combination of cleavable linkage, high-affinity binding moiety, hydrophilic spacers, and reactive terminal group makes it an invaluable asset in modern biotechnology. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in unraveling complex biological mechanisms and developing novel therapeutic strategies.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.